Cas no 1361764-94-4 (Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate)

Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate is a fluorinated pyridine derivative with a multifunctional structure, featuring both aminomethyl and difluoromethyl/trifluoromethyl substituents. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of fluorine atoms enhances metabolic stability and lipophilicity, while the aminomethyl group offers reactivity for further derivatization. The ester moiety provides additional functionalization opportunities. Its unique structural features make it suitable for applications in drug discovery, particularly in the development of bioactive molecules with improved pharmacokinetic properties. The compound's well-defined synthetic pathway ensures consistent purity and reproducibility for research use.
Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate structure
1361764-94-4 structure
Product Name:Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate
CAS No:1361764-94-4
MF:C11H11F5N2O2
MW:298.209260225296
CID:4932401
Update Time:2025-05-21

Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate
    • Inchi: 1S/C11H11F5N2O2/c1-20-7(19)2-6-5(3-17)4-18-9(10(12)13)8(6)11(14,15)16/h4,10H,2-3,17H2,1H3
    • InChI Key: FRVYJKYJVCZIPH-UHFFFAOYSA-N
    • SMILES: FC(C1C(C(F)F)=NC=C(CN)C=1CC(=O)OC)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 337
  • XLogP3: 1
  • Topological Polar Surface Area: 65.2

Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A022000801-500mg
Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate
1361764-94-4 97%
500mg
$1,068.20 2022-03-01
Alichem
A022000801-1g
Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate
1361764-94-4 97%
1g
$1,730.40 2022-03-01

Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate Related Literature

Additional information on Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate

Comprehensive Overview of Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate (CAS No. 1361764-94-4)

Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, identified by its CAS number 1361764-94-4, has garnered attention due to its unique structural features, including difluoromethyl and trifluoromethyl groups, which enhance its reactivity and biological activity. Researchers and industry professionals frequently search for this compound under variations such as "Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate synthesis" or "CAS 1361764-94-4 applications," reflecting its relevance in modern chemical innovation.

The molecular structure of Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate incorporates multiple fluorine atoms, which are known to improve metabolic stability and bioavailability in drug candidates. This characteristic makes it a valuable intermediate in the development of fluorinated pharmaceuticals, a trending topic in medicinal chemistry. The presence of the aminomethyl group further expands its utility, enabling derivatization for targeted drug design. Recent studies highlight its potential in addressing challenges like drug resistance, a hot-button issue in antibiotic and antiviral research.

In agrochemical applications, Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate is explored for its role in creating novel pesticides with enhanced efficacy and environmental safety. The difluoromethyl moiety, in particular, is associated with improved pest control properties, aligning with the growing demand for sustainable crop protection solutions. Industry forums and scientific databases often feature queries such as "fluorinated pyridine pesticides" or "CAS 1361764-94-4 agrochemical use," underscoring its commercial and ecological significance.

From a synthetic chemistry perspective, the preparation of Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate involves multi-step protocols, including fluorination and esterification reactions. Optimizing these processes is a key focus area, as evidenced by searches for "efficient synthesis of fluorinated pyridines." Advances in catalytic fluorination techniques, a cutting-edge topic in green chemistry, are particularly relevant to its production. The compound’s trifluoromethyl group also positions it as a subject of interest in PET radiochemistry, where fluorine-18 labeling is critical for diagnostic imaging.

Market dynamics for Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate reflect broader trends in high-value fine chemicals. With pharmaceutical companies increasingly investing in fluorinated scaffolds, demand for this intermediate is projected to rise. Analytical data on its purity and stability—common search terms like "CAS 1361764-94-4 HPLC methods"—are essential for quality control in large-scale manufacturing. Regulatory compliance, another hotspot, ensures its safe handling under guidelines such as REACH and FDA standards.

In summary, Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate (CAS No. 1361764-94-4) exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility across drug discovery, agrochemicals, and synthetic methodology cements its status as a compound of enduring scientific and industrial value. By addressing frequently searched topics—from "fluorine in drug design" to "sustainable fluorination techniques"—this overview bridges technical depth with real-world relevance.

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